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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

cat. No.: B1266679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3-
Amino-4-chlorobenzonitrile, a key chemical intermediate in various synthetic applications.
This document outlines its physical properties and details the standardized experimental
protocols for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data

The physical properties of 3-Amino-4-chlorobenzonitrile (CAS No. 53312-79-1) are critical for
its handling, reaction setup, and purification. A summary of its key quantitative data is
presented below.

Property Value Source
CAS Number 53312-79-1 [1]
Molecular Formula C7HsCIN2 [1]
Molecular Weight 152.58 g/mol [1]
Melting Point 87-91 °C

Boiling Point Not reported

Appearance Solid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1266679?utm_src=pdf-interest
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.scbt.com/p/3-amino-4-chlorobenzonitrile-53312-79-1
https://www.scbt.com/p/3-amino-4-chlorobenzonitrile-53312-79-1
https://www.scbt.com/p/3-amino-4-chlorobenzonitrile-53312-79-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: A boiling point for 3-Amino-4-chlorobenzonitrile is not readily available in the literature.
This is common for organic solids which may decompose at elevated temperatures before
reaching their boiling point at atmospheric pressure.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. The following are detailed standard methodologies.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. A narrow melting point range is often indicative of a high-purity substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
Procedure:

o Sample Preparation: The sample of 3-Amino-4-chlorobenzonitrile must be completely dry
and finely powdered.[2] Use a mortar and pestle to grind the crystalline solid into a fine
powder.

o Capillary Tube Packing: Pack the dry powder into a capillary tube to a height of 2-3 mm by
tapping the sealed end gently on a hard surface.

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus. Ensure the thermometer bulb is positioned correctly according to the instrument's
manual to ensure accurate temperature reading.

e Heating:
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o For an unknown sample, a preliminary rapid heating is performed to determine an
approximate melting range.

o For a precise measurement, a second sample is heated slowly, with the temperature
increasing at a rate of 1-2 °C per minute as it approaches the expected melting point.[3]

o Observation and Recording: The melting range is recorded from the temperature at which
the first drop of liquid appears (initial melting point) to the temperature at which the entire
sample has completely liquefied (final melting point). For a pure compound, this range
should be narrow (typically 0.5-2 °C).

Boiling Point Determination (Siwoloboff Method)

While a boiling point for 3-Amino-4-chlorobenzonitrile is not reported, the following micro-
scale method is a standard procedure for determining the boiling point of a liquid organic
compound.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with high-boiling oil or an aluminum block)

Rubber band or wire for attachment

Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the
fusion tube.

o Capillary Inversion: Place the capillary tube, sealed end up, into the liquid in the fusion tube.

o Apparatus Assembly: Attach the fusion tube to the thermometer using a rubber band or wire.
The bottom of the fusion tube should be level with the thermometer bulb.
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e Heating: Immerse the assembly in a heating bath. Heat the bath gently.

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. As the liquid's boiling point is approached, the vapor pressure
of the liquid will equal the external pressure, and a rapid and continuous stream of bubbles
will emerge from the capillary tube.[4][5]

o Recording: Note the temperature when the rapid stream of bubbles is observed. Then,
remove the heat source. The liquid will begin to cool, and the bubbling will slow down and
stop. The temperature at which the liquid is drawn back into the capillary tube is the boiling
point of the substance.

Workflow Visualization

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical compound, from initial sample handling to final data reporting.
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Caption: Workflow for Physical Characterization of a Chemical Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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